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Compound of Interest

1-(Bromomethyl)-4-
Compound Name:
nitronaphthalene

Cat. No.: B101661

An In-depth Technical Guide to 1-(Bromomethyl)-4-nitronaphthalene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-(Bromomethyl)-4-
nitronaphthalene, a key intermediate in organic synthesis. This document consolidates its
chemical and physical properties, outlines a putative synthesis protocol, and discusses its
potential, though currently underexplored, applications in medicinal chemistry and drug
development.

Chemical and Physical Properties

1-(Bromomethyl)-4-nitronaphthalene, with the CAS number 16855-41-7, is a naphthalene
derivative featuring both a bromomethyl and a nitro functional group.[1] These reactive moieties
make it a versatile building block for the synthesis of more complex molecules. A summary of
its key properties is presented below.
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Property Value Source
CAS Number 16855-41-7 [1]
Molecular Formula C11HsBrNO: [1]
Molecular Weight 266.09 g/mol [1]
Predicted Boiling Point 400.1 £ 25.0 °C

Predicted Density 1.613 £ 0.06 g/cm3

Note: Experimental data for the melting point and solubility of 1-(Bromomethyl)-4-
nitronaphthalene are not readily available in the surveyed literature. The boiling point and
density are predicted values.

Synthesis

While a specific, detailed experimental protocol for the synthesis of 1-(Bromomethyl)-4-
nitronaphthalene is not explicitly available in the reviewed literature, a plausible synthetic
route can be inferred from standard organic chemistry transformations. A potential two-step
synthesis starting from 1-methylnaphthalene is outlined below.

Logical Synthesis Workflow

The synthesis can be envisioned as a two-step process:

« Nitration of 1-methylnaphthalene: This electrophilic aromatic substitution introduces a nitro
group onto the naphthalene ring.

» Bromination of the methyl group: A radical substitution reaction to replace a hydrogen atom
of the methyl group with a bromine atom.
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Caption: Proposed synthetic workflow for 1-(Bromomethyl)-4-nitronaphthalene.

Putative Experimental Protocol

Step 1: Synthesis of 1-Methyl-4-nitronaphthalene
This procedure is adapted from the nitration of naphthalene.[2][3]

o Reagents: 1-methylnaphthalene, concentrated nitric acid, concentrated sulfuric acid, glacial
acetic acid, ethanol.

e Procedure:

o Dissolve 1-methylnaphthalene in glacial acetic acid in a round-bottom flask.
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Prepare a nitrating mixture by slowly adding concentrated sulfuric acid to concentrated
nitric acid in a separate flask, keeping the mixture cool in an ice bath.

Slowly add the nitrating mixture to the solution of 1-methylnaphthalene while maintaining a
low temperature (0-10 °C) and stirring vigorously.

After the addition is complete, allow the reaction to stir at room temperature for a
designated period, monitoring the progress by thin-layer chromatography (TLC).

Upon completion, pour the reaction mixture into ice water to precipitate the crude product.

Collect the solid by vacuum filtration, wash with water, and recrystallize from ethanol to
yield 1-methyl-4-nitronaphthalene.

Step 2: Synthesis of 1-(Bromomethyl)-4-nitronaphthalene

This step would likely involve a radical bromination of the methyl group.

o Reagents: 1-Methyl-4-nitronaphthalene, N-Bromosuccinimide (NBS), a radical initiator (e.qg.,

benzoyl peroxide or AIBN), and a suitable solvent (e.g., carbon tetrachloride).

e Procedure:

[e]

Dissolve 1-methyl-4-nitronaphthalene in the chosen solvent in a round-bottom flask
equipped with a reflux condenser.

Add N-Bromosuccinimide and the radical initiator to the flask.

Heat the mixture to reflux and irradiate with a UV lamp to initiate the reaction.

Monitor the reaction progress by TLC.

Upon completion, cool the reaction mixture and filter to remove the succinimide byproduct.
Wash the filtrate with an aqueous solution of sodium thiosulfate and then with brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to obtain the crude product.
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o Purify the crude 1-(Bromomethyl)-4-nitronaphthalene by column chromatography or
recrystallization.

Potential Applications in Drug Development

Naphthalene derivatives are a well-established class of compounds in medicinal chemistry,
exhibiting a wide range of biological activities.[4][5] While specific studies on 1-
(Bromomethyl)-4-nitronaphthalene are scarce, its structural features suggest potential as a
precursor for various therapeutic agents.

The nitro group can be a pharmacophore itself or can be reduced to an amino group, which is a
versatile handle for further derivatization.[6] The bromomethyl group is a reactive electrophile
that can be used to alkylate various nucleophiles, enabling the attachment of the
nitronaphthalene core to other molecular scaffolds.

Logical Pathway for Drug Discovery

The general workflow for utilizing 1-(Bromomethyl)-4-nitronaphthalene in a drug discovery
program would involve its chemical modification followed by biological screening.
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Caption: General workflow for drug discovery using 1-(Bromomethyl)-4-nitronaphthalene.

Nitronaphthalene derivatives have been investigated for a range of biological activities,
including antimicrobial and anticancer effects.[7][8] The cytotoxic properties of some
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nitronaphthalenes are attributed to their metabolic activation to reactive electrophiles.[7] This
reactivity could be harnessed for the development of targeted anticancer agents.

Safety and Handling

Detailed toxicological data for 1-(Bromomethyl)-4-nitronaphthalene are not available.
However, based on the properties of related compounds, it should be handled with care in a
well-ventilated fume hood. Personal protective equipment, including gloves, safety glasses,
and a lab coat, should be worn. As a brominated organic compound, it may be lachrymatory
and irritating to the skin, eyes, and respiratory tract. Nitroaromatic compounds can also be
toxic.[6]

Conclusion

1-(Bromomethyl)-4-nitronaphthalene is a valuable, yet undercharacterized, synthetic
intermediate. Its bifunctional nature provides a platform for the synthesis of a diverse library of
compounds for evaluation in drug discovery programs. Further research is warranted to fully
elucidate its physical, chemical, and biological properties to unlock its full potential in the
development of novel therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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